5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide

• IUPAC Name: 5-methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide
• InChI: InChI=1S/C12H16N2OS.HI/c1-9-8-13-12(16-2)14(11(9)15)10-6-4-3-5-7-10;/h3-7,9,11,15H,8H2,1-2H3;1H
• InChI Key: NUSJVMQWUZLMSS-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=[N+](C1O)C2=CC=CC=C2)SC.[I-]
• Molecular Formula: C12H17IN2OS
• Molecular Weight: 364.25 g/mol

Description

5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide is a heterocyclic compound that contains a pyrimidine ring. This compound is of interest due to its potential biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide typically involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and other related compounds in the presence of a base such as triethylamine . The reaction conditions often include boiling chloroform as the solvent .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride can be used to reduce certain functional groups within the compound.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace certain groups within the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could lead to the formation of alcohols or amines.

Scientific Research Applications

5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and anticancer activities.

Medicine: Explored for its potential use in drug development, particularly for its antimicrobial properties.

Mechanism of Action

The mechanism of action of 5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

1,3,4-Thiadiazoles: These compounds share a similar heterocyclic structure and exhibit a range of biological activities.

Thiazoles: Known for their medicinal properties, including antimicrobial and anticancer activities.

Triazolopyrimidines: These compounds also have significant pharmacological activities and are used in various therapeutic applications.

Uniqueness

5-Methyl-2-methylsulfanyl-3-phenyl-1,4,5,6-tetrahydropyrimidin-3-ium-4-ol;iodide is unique due to its specific structural features and the presence of both sulfur and iodine atoms. This combination of elements can lead to distinct chemical reactivity and biological activities compared to other similar compounds.